Fmoc-O-benzyl-D-phosphothreonine
Overview
Description
Fmoc-O-benzyl-D-phosphothreonine is a useful research compound. Its molecular formula is C26H26NO8P and its molecular weight is 511.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Peptide Synthesis
Fmoc-O-benzyl-D-phosphothreonine is used in the synthesis of phosphoserine- or phosphothreonine-containing peptides. This compound is a crystalline derivative that facilitates automated peptide synthesis via a solid-phase method (Wakamiya et al., 1996). Additionally, derivatives of Fmoc-threonine have been utilized in the solid-phase synthesis of glycopeptides, which are significant in biomedical applications (Luening et al., 1989).
Phosphopeptide Prodrugs
This compound plays a role in the development of peptide prodrugs. A reagent for the synthesis of phosphothreonine-containing peptides was developed, allowing for the preparation of such peptides with bioreversible prodrug protection. This facilitates biological applications (Qian et al., 2014).
Building Block in Synthesis
It serves as an important building block in various syntheses, such as Forigerimod, a phosphopeptide investigated for Systemic Lupus Erythematosus (SLE). An efficient one-pot process was developed using this compound (Petrillo et al., 2012).
Self-Assembly and Hydrogelation
Fmoc-protected aromatic amino acids, including derivatives of this compound, have shown potential in self-assembly and hydrogelation in aqueous solvents. This finding is important in the context of materials science and nanotechnology (Ryan et al., 2010).
Glycopeptide Synthesis
This compound has also been used in the synthesis of glycopeptides representing blood-group antigens, demonstrating its utility in biochemical and immunological research (Kunz et al., 1990).
Bio-inspired Functional Materials
Fmoc-modified amino acids, including this compound, have been explored for applications in cell cultivation, bio-templating, drug delivery, and therapeutic properties, highlighting their importance in bio-inspired material design (Tao et al., 2016).
Optimization of Coupling Methods
The compound has been used to optimize coupling methods in the synthesis of phosphopeptides, which is essential for enhancing the yield and purity of synthesized phosphopeptides (White, 2001).
Properties
IUPAC Name |
(2S,3R)-2-[9H-fluoren-9-ylmethoxycarbonyl(phosphono)amino]-3-phenylmethoxybutanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26NO8P/c1-17(34-15-18-9-3-2-4-10-18)24(25(28)29)27(36(31,32)33)26(30)35-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,17,23-24H,15-16H2,1H3,(H,28,29)(H2,31,32,33)/t17-,24+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRRIMQXVSXHWMO-OSPHWJPCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)O)N(C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)P(=O)(O)O)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)O)N(C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)P(=O)(O)O)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26NO8P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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